![molecular formula C20H19N3OS2 B2889028 N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-(ethylthio)benzamide CAS No. 2034383-06-5](/img/structure/B2889028.png)
N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-(ethylthio)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-(ethylthio)benzamide is a useful research compound. Its molecular formula is C20H19N3OS2 and its molecular weight is 381.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
The chemical compound N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-(ethylthio)benzamide belongs to a class of compounds that have been explored for their various photophysical and chemical properties. Research includes the synthesis and characterization of related derivatives, focusing on their excited state intramolecular proton transfer (ESIPT) inspired fluorescent properties, which demonstrate dual emission characteristics. These studies are crucial for understanding the compound's behavior in different environments and potential applications in materials science (Padalkar et al., 2011).
Antimicrobial Activity
There's significant interest in derivatives of the compound for their antimicrobial properties. Research has shown that various 2-substituted benzimidazole, benzoxazole, and benzothiazole derivatives exhibit promising antimicrobial activity against a range of pathogens. This includes studies where compounds have been synthesized and evaluated for their effectiveness against both bacterial and fungal strains, highlighting their potential as novel antimicrobial agents (Bikobo et al., 2017; Padalkar et al., 2016).
Anticancer Activity
The exploration of this compound and its derivatives extends into anticancer research as well. Some studies have focused on synthesizing and testing derivatives for their antitumor activities, evaluating their potential as anticancer agents. This research underscores the compounds' abilities to inhibit cancer cell growth, presenting a promising avenue for developing new anticancer therapies (Ravinaik et al., 2021).
Molecular Docking and Antimicrobial Evaluation
Further research has been conducted on N-benzimidazol-1-yl-methyl-benzamide derivatives, exploring their synthesis, molecular docking studies, and antimicrobial evaluation. These studies highlight the compounds' interactions with microbial proteins and their potential in designing targeted antimicrobial therapies, offering insight into the mechanisms through which these compounds exert their effects (Sethi et al., 2016).
Properties
IUPAC Name |
N-[2-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-2-ethylsulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3OS2/c1-2-25-18-10-6-4-8-15(18)19(24)21-16-9-5-3-7-14(16)17-13-23-11-12-26-20(23)22-17/h3-10,13H,2,11-12H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHTKXHXDRVBONI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=CC=C1C(=O)NC2=CC=CC=C2C3=CN4CCSC4=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.